N'-(4-chlorobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide

• IUPAC Name: N-[(E)-(4-chlorophenyl)methylideneamino]-2-(1-ethylbenzimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H17ClN4OS/c1-2-23-16-6-4-3-5-15(16)21-18(23)25-12-17(24)22-20-11-13-7-9-14(19)10-8-13/h3-11H,2,12H2,1H3,(H,22,24)/b20-11+
• InChI Key: BRRUUGSCDBOWDV-RGVLZGJSSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1SCC(=O)NN=CC3=CC=C(C=C3)Cl
• Isomeric SMILES: CCN1C2=CC=CC=C2N=C1SCC(=O)N/N=C/C3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN4OS
• Molecular Weight: 372.9 g/mol

Description

N'-(4-chlorobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as the CBAT and has been synthesized through various methods. The purpose of

Mechanism of Action

The mechanism of action of CBAT is not fully understood. However, research has shown that CBAT inhibits the activity of various enzymes and proteins involved in inflammation, tumor growth, and microbial infections. CBAT has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
CBAT has been shown to have various biochemical and physiological effects. Research has shown that CBAT can reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. CBAT has also been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. Additionally, CBAT has been shown to have anti-microbial properties, inhibiting the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

CBAT has several advantages for lab experiments. CBAT is easily synthesized and purified, making it readily available for research. Additionally, CBAT has been extensively studied for its potential therapeutic properties, making it a promising compound for further research. However, there are also limitations to using CBAT in lab experiments. CBAT has low solubility in water, which may limit its use in certain assays. Additionally, the mechanism of action of CBAT is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on CBAT. One potential direction is to further investigate the mechanism of action of CBAT. This may provide insight into the potential therapeutic applications of CBAT and may lead to the development of new drugs. Another potential direction is to investigate the use of CBAT in combination with other compounds for the treatment of various diseases. Additionally, research could focus on improving the solubility of CBAT, which may increase its potential applications in lab experiments.

Synthesis Methods

CBAT can be synthesized through various methods, including the reaction of 4-chlorobenzaldehyde with 2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetic acid hydrazide in the presence of a catalyst. This reaction results in the formation of CBAT, which can then be purified through recrystallization.

Scientific Research Applications

CBAT has been extensively studied for its potential therapeutic properties. Research has shown that CBAT has anti-inflammatory, anti-tumor, and anti-microbial properties. CBAT has been tested in vitro and in vivo for its potential use in the treatment of various diseases, including cancer, bacterial and fungal infections, and inflammatory diseases.